2-Pyridinepropanethiol
Overview
Description
2-Pyridinepropanethiol is a chemical compound with the molecular formula C8H11NS . It is also known by the name 3-(吡啶-2-基)丙烷-1-硫醇 .
Synthesis Analysis
The synthesis of 2-Pyridinepropanethiol and similar compounds has been a subject of research. For instance, a novel synthesis of amino-substituted-2-pyridone has been reported, which involved the use of a palladium catalyst under microwave irradiation . Another method involves the use of pyridine substrates, which is an efficient tool for the synthesis of 2-pyridone .Molecular Structure Analysis
The molecular structure of 2-Pyridinepropanethiol and similar compounds can be analyzed using various spectroscopic methods. For example, the density functional theory (DFT) approach can be used to simulate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) of the compound .Chemical Reactions Analysis
The chemical reactions involving 2-Pyridinepropanethiol and similar compounds can be complex. For instance, the pyrolysis of pyridine, a related compound, involves two possible reactions: internal hydrogen transfer and C-H bond homolysis. Internal hydrogen transfer is more favorable, and nine possible reaction pathways following this transfer have been identified .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like 2-Pyridinepropanethiol can be analyzed using various methods, including melting point analysis, molecular weight determination, BET surface area analysis of nanoparticles, dynamic light scattering, zeta potential analysis, and viscosity .Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidine derivatives, including 2-Pyridinepropanethiol, play a crucial role in drug development. Their unique structure and reactivity make them valuable building blocks for constructing pharmaceutical compounds. Researchers explore various synthetic methods to access substituted piperidines, which are prevalent in drug molecules. Additionally, natural piperidines from alkaloids contribute to drug discovery .
properties
IUPAC Name |
3-pyridin-2-ylpropane-1-thiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NS/c10-7-3-5-8-4-1-2-6-9-8/h1-2,4,6,10H,3,5,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJZEVPQOMSIJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCCS |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyridinepropanethiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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